
Essential Guide to the Safe Disposal of PD
174265

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: pd 174265

Cat. No.: B1679130 Get Quote

This document provides crucial safety and logistical information for the proper disposal of PD
174265, a potent, selective, and reversible inhibitor of the epidermal growth factor receptor

(EGFR) tyrosine kinase.[1][2] The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and disposal in a

laboratory setting.

Chemical and Safety Data Overview
For quick reference, the following table summarizes the key properties and safety information

for PD 174265.
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Property Data

Chemical Name
N-{4-[(3-Bromophenyl)amino]quinazolin-6-

Yl}propanamide[1]

Synonyms PD-174265, PD174265[1]

CAS Number 216163-53-0[1][2][3]

Molecular Formula C17H15BrN4O[1][2]

Molecular Weight 371.23 g/mol [1]

Appearance Yellow solid[1]

Primary Hazard Potent bioactive compound; handle with care.

Storage Conditions
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 1 year.[1]

Personal Protective Equipment (PPE)
Safety glasses, gloves, lab coat. Use in a well-

ventilated area.[4]

First Aid - Eye Contact
Immediately flush eyes with large amounts of

water.[4]

First Aid - Skin Contact
Rinse skin thoroughly with water and remove

contaminated clothing.[4]

First Aid - Ingestion
Wash out mouth with water; do NOT induce

vomiting; call a physician.[4]

First Aid - Inhalation
Relocate to fresh air. If breathing is difficult,

provide CPR.[4]

Standard Disposal Protocol for PD 174265
The primary directive for the disposal of PD 174265 is to adhere to local, state, and federal

regulations.[4] This product is intended for research use only and should not be disposed of in

general waste streams.[5]

Step 1: Personal Protective Equipment (PPE) Verification
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Before handling the compound, ensure you are wearing appropriate PPE, including a lab

coat, chemical-resistant gloves, and safety glasses.[4]

Step 2: Waste Identification and Segregation

Solid Waste: Collect any unused PD 174265 powder, contaminated weigh boats, or other

solid materials in a designated, clearly labeled hazardous waste container.

Liquid Waste: If PD 174265 has been dissolved in a solvent (e.g., DMSO), collect the

solution in a designated hazardous liquid waste container.[2][3] Do not mix with incompatible

waste streams.

Contaminated Sharps: Any needles, syringes, or other sharps contaminated with PD 174265
must be disposed of in a designated sharps container for hazardous chemical waste.

Step 3: Waste Containment and Labeling

Ensure all waste containers are sealed tightly and are in good condition.

Label the waste container clearly with "Hazardous Waste," the full chemical name "PD
174265," and any solvents used.

Step 4: Final Disposal

Dispose of the substance and its container through an approved waste disposal plant.[4]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

collection and disposal of the chemical waste.[6] They will provide guidance on specific

institutional procedures.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of laboratory chemical waste like PD 174265.
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Start: Chemical Disposal Needed

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Solid Waste
(Unused powder, contaminated items)

Solid

Liquid Waste
(Solutions in DMSO, etc.)

Liquid

Contaminated Sharps
(Needles, etc.)

Sharps

Step 3: Place in Labeled
Hazardous Waste Container

Step 4: Contact EHS for Pickup
& Approved Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for PD 174265 chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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